Cas no 2172328-03-7 (6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine)

• Product Name: 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine
• CAS No: 2172328-03-7
• MF: C₁₄H₂₀N₄
• MW: 244.335402488708
• CID: 6493800
• PubChem ID: 165504092
• Update Time: 2025-05-20

6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine
• EN300-1478051
• [6-(5-methyl-1H-indazol-4-yl)piperidin-3-yl]methanamine
• 2172328-03-7

• Inchi： 1S/C14H20N4/c1-9-2-4-12-11(8-17-18-12)14(9)13-5-3-10(6-15)7-16-13/h2,4,8,10,13,16H,3,5-7,15H2,1H3,(H,17,18)
• InChI Key： JDHDSVVUIAAFRE-UHFFFAOYSA-N
• SMILES： N1CC(CN)CCC1C1=C(C)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 244.16879665g/mol
• Monoisotopic Mass: 244.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.7Ų

Additional information on 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine

Comprehensive Overview of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine (CAS No. 2172328-03-7)

The compound 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine (CAS No. 2172328-03-7) is a promising small molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique structural features, this compound is being explored for its potential therapeutic applications, particularly in targeting specific biological pathways. The presence of both the indazole and piperidine moieties in its structure makes it a versatile candidate for further research and development.

In recent years, the scientific community has shown increasing interest in 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine due to its potential role in modulating key cellular processes. Researchers are particularly intrigued by its ability to interact with certain receptors and enzymes, which could pave the way for novel treatments in areas such as oncology, neurology, and immunology. The compound's CAS No. 2172328-03-7 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

One of the most compelling aspects of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine is its structural similarity to other bioactive molecules that have demonstrated efficacy in various disease models. This has led to a surge in inquiries about its synthesis, mechanism of action, and pharmacokinetic properties. Scientists are also investigating its potential as a selective inhibitor or agonist, which could open new avenues for targeted therapies.

The indazole core of this compound is particularly noteworthy, as it is a common scaffold in many FDA-approved drugs. This has sparked discussions about the drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine. Researchers are keen to understand how its piperidine side chain influences its bioavailability and tissue penetration, which are critical factors in drug development.

Another area of interest is the compound's potential applications in precision medicine. With the rise of personalized healthcare, there is a growing demand for molecules that can be tailored to individual patient needs. 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine (CAS No. 2172328-03-7) is being studied for its ability to interact with specific genetic markers, making it a candidate for biomarker-driven therapies.

In addition to its therapeutic potential, the compound's chemical stability and solubility are also under scrutiny. These properties are essential for formulating effective drug products, and early studies suggest that 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine may offer favorable characteristics in these regards. This has led to increased searches for its patent status and commercial availability among pharmaceutical companies.

The growing body of literature on 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine highlights its potential as a multifunctional agent. Some studies suggest that it may exhibit synergistic effects when combined with other compounds, further expanding its utility. This has prompted discussions about its role in combination therapies, which are increasingly popular in treating complex diseases.

As research on 6-(5-methyl-1H-indazol-4-yl)piperidin-3-ylmethanamine (CAS No. 2172328-03-7) continues to evolve, it is expected to remain a focal point in drug discovery. Its unique structure and promising biological activity make it a compelling subject for further investigation, with potential implications for a wide range of medical conditions. The compound's versatility and adaptability position it as a key player in the future of pharmaceutical innovation.